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Compound of Interest

Compound Name: Tetramethylarsonium iodide

CAS No.: 5814-20-0

Cat. No.: B135210

Get Quote

Tetramethylarsonium iodide (CAS No. 5814-20-0) is classified as an organoarsenic

compound. The primary concern with this class of chemicals is the presence of arsenic, a well-

documented toxic element. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), tetramethylarsonium iodide is designated as toxic if

swallowed. Chronic exposure to arsenic compounds is associated with severe health risks.

Therefore, preventing its release into the environment through improper disposal is a critical

safety and regulatory requirement.

Immediate Safety Protocols: Handling and Personal
Protective Equipment (PPE)
Before beginning any procedure that involves tetramethylarsonium iodide, it is crucial to

establish a designated area for its handling. This area should be clearly marked with

appropriate hazard warnings. All personnel handling the compound must be trained on its

specific hazards and the procedures outlined in this guide.

Essential Personal Protective Equipment (PPE):
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Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.

Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of

splashing, a face shield should be used in addition to goggles.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Ensure

that skin is not exposed.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary.

Spill Management: An Immediate Action Plan
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

For Small Spills (Solid):

Evacuate and Ventilate: If safe to do so, ensure the area is well-ventilated.

Containment: Carefully sweep the solid material into a designated, labeled hazardous waste

container. Avoid generating dust.

Decontamination: Clean the spill area with a suitable decontaminating solution and collect

the cleaning materials as hazardous waste.

For Large Spills:

Evacuate Immediately: Alert others in the vicinity and evacuate the area.

Contact Safety Personnel: Notify your institution's environmental health and safety (EHS)

department or emergency response team immediately.

Secure the Area: Prevent entry into the spill zone until trained personnel arrive.

The Core Directive: Proper Disposal Procedures
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All materials contaminated with tetramethylarsonium iodide must be treated as hazardous

waste. This includes the pure compound, solutions, contaminated labware, and personal

protective equipment.

Step-by-Step Disposal Protocol:

Waste Segregation: All tetramethylarsonium iodide waste must be collected separately

from other chemical waste streams.

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

or glass container is generally suitable for solid organoarsenic waste.

Label the container with the words "Hazardous Waste," the full chemical name

"Tetramethylarsonium Iodide," the CAS number "5814-20-0," and the appropriate

hazard pictograms (e.g., skull and crossbones for toxicity).

Waste Accumulation:

Store the waste container in a designated, secure, and well-ventilated satellite

accumulation area.

Keep the container closed at all times, except when adding waste.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Do not attempt to treat or dispose of tetramethylarsonium iodide waste through

standard laboratory drains or as regular trash.

Transportation and Manifesting:
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For transportation, organoarsenic compounds are typically classified under the UN number for

"Organoarsenic compound, n.o.s." or "Arsenic compound, solid, n.o.s.". The specific UN

number and proper shipping name should be determined by the licensed waste disposal

contractor in accordance with Department of Transportation (DOT) regulations. The likely

classification for solid tetramethylarsonium iodide would fall under:

UN Number Proper Shipping Name Hazard Class

UN3280
ORGANOARSENIC

COMPOUND, N.O.S., SOLID
6.1 (Toxic)

UN1557
ARSENIC COMPOUND,

SOLID, N.O.S.
6.1 (Toxic)

Data sourced from the U.S. Department of Transportation and the National Oceanic and

Atmospheric Administration.

Workflow for Disposal Decision Making
The following diagram illustrates the decision-making process for the proper disposal of

tetramethylarsonium iodide.

Initial Handling

Waste Generation Disposal Pathway

Handling Tetramethylarsonium Iodide Wear Appropriate PPE Spill Occurs?

Continue WorkNo

Follow Spill Protocol

Yes
Waste Generated

(e.g., excess reagent, contaminated items)
Segregate as

Organoarsenic Waste
Containerize in Labeled

Hazardous Waste Container
Store in Designated

Satellite Accumulation Area
Contact EHS for

Waste Pickup
Proper Disposal by
Licensed Contractor

Click to download full resolution via product page

To cite this document: BenchChem. [Understanding the Hazard: Why Special Disposal is
Critical]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b135210/docs?utm_src=pdf-body#understanding-the-hazard-why-special-disposal-is-critical
https://www.benchchem.com/product/b135210/docs?utm_src=pdf-body#understanding-the-hazard-why-special-disposal-is-critical
https://www.benchchem.com/product/b135210/docs?utm_src=pdf-body-img#understanding-the-hazard-why-special-disposal-is-critical
https://www.benchchem.com/product/b135210/docs#understanding-the-hazard-why-special-disposal-is-critical
https://www.benchchem.com/product/b135210/docs#understanding-the-hazard-why-special-disposal-is-critical
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b135210/docs#understanding-the-hazard-why-special-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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